Cas no 1797713-03-1 (5,6,7,8-Tetrahydro-6-[[4-(trifluoromethoxy)phenyl]sulfonyl]pyrido[4,3-d]pyrimidine)

• Product Name: 5,6,7,8-Tetrahydro-6-[[4-(trifluoromethoxy)phenyl]sulfonyl]pyrido[4,3-d]pyrimidine
• CAS No: 1797713-03-1
• MF: C₁₄H₁₂F₃N₃O₃S
• MW: 359.323592185974
• CID: 5373619
• Update Time: 2025-05-26

5,6,7,8-Tetrahydro-6-[[4-(trifluoromethoxy)phenyl]sulfonyl]pyrido[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydro-6-[[4-(trifluoromethoxy)phenyl]sulfonyl]pyrido[4,3-d]pyrimidine

• Inchi： 1S/C14H12F3N3O3S/c15-14(16,17)23-11-1-3-12(4-2-11)24(21,22)20-6-5-13-10(8-20)7-18-9-19-13/h1-4,7,9H,5-6,8H2
• InChI Key： HAJKSYHZMDOEDH-UHFFFAOYSA-N
• SMILES： C1=NC=C2CN(S(C3=CC=C(OC(F)(F)F)C=C3)(=O)=O)CCC2=N1

Experimental Properties

• Density: 1.488±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 467.9±55.0 °C(Predicted)
• pka: 1.69±0.20(Predicted)

Additional information on 5,6,7,8-Tetrahydro-6-[[4-(trifluoromethoxy)phenyl]sulfonyl]pyrido[4,3-d]pyrimidine

Comprehensive Overview of 5,6,7,8-Tetrahydro-6-[[4-(trifluoromethoxy)phenyl]sulfonyl]pyrido[4,3-d]pyrimidine (CAS No. 1797713-03-1)

The compound 5,6,7,8-Tetrahydro-6-[[4-(trifluoromethoxy)phenyl]sulfonyl]pyrido[4,3-d]pyrimidine (CAS No. 1797713-03-1) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex nomenclature reflects its intricate pyrido[4,3-d]pyrimidine core, which is a privileged scaffold in the design of bioactive molecules. The presence of a trifluoromethoxy group and a sulfonyl moiety further enhances its potential as a versatile intermediate or active pharmaceutical ingredient (API).

In recent years, researchers have focused on sulfonamide-containing compounds due to their broad pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The trifluoromethoxy substituent, a hallmark of modern agrochemicals and pharmaceuticals, contributes to improved metabolic stability and bioavailability. This combination makes CAS No. 1797713-03-1 a compelling subject for studies targeting kinase inhibition or central nervous system (CNS) disorders, aligning with current trends in precision medicine.

The synthesis of 5,6,7,8-Tetrahydro-6-[[4-(trifluoromethoxy)phenyl]sulfonyl]pyrido[4,3-d]pyrimidine typically involves multi-step organic reactions, including cyclocondensation and sulfonylation. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and structural integrity. Given the rising demand for heterocyclic compounds in drug development, this molecule’s pyrimidine backbone positions it as a candidate for high-throughput screening libraries.

From an industrial perspective, CAS No. 1797713-03-1 is often explored for its potential in small-molecule therapeutics. Its lipophilic properties, imparted by the trifluoromethoxy group, may enhance blood-brain barrier penetration—a key consideration for neurodegenerative disease research. Additionally, the sulfonyl linker could facilitate interactions with biological targets like G-protein-coupled receptors (GPCRs), a hot topic in drug repurposing studies.

Environmental and regulatory aspects of 5,6,7,8-Tetrahydro-6-[[4-(trifluoromethoxy)phenyl]sulfonyl]pyrido[4,3-d]pyrimidine are also noteworthy. As sustainability gains traction, greener synthetic routes for such fluorinated compounds are being investigated. Questions like "How to optimize the yield of CAS No. 1797713-03-1?" or "What are the applications of sulfonylated pyridopyrimidines?" frequently appear in scientific forums, reflecting the compound’s relevance.

In summary, 1797713-03-1 exemplifies the intersection of medicinal chemistry and materials science. Its structural features align with contemporary research on targeted drug delivery and biocompatible materials, making it a subject of ongoing innovation. For laboratories and pharmaceutical companies, this compound represents both a challenge and an opportunity in the quest for next-generation therapeutics.